Cas no 91991-76-3 (4-Chloro-2-trichloromethyl-8-trifluoromethyl-quinoline)

• Product Name: 4-Chloro-2-trichloromethyl-8-trifluoromethyl-quinoline
• CAS No: 91991-76-3
• MF: C₁₁H₄Cl₄F₃N
• MW: 348.963369369507
• MDL: MFCD02179716
• CID: 800285
• PubChem ID: 329773341
• Update Time: 2025-05-19

4-Chloro-2-trichloromethyl-8-trifluoromethyl-quinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline,4-chloro-2-(trichloromethyl)-8-(trifluoromethyl)-
• 4-chloro-2-(trichloromethyl)-8-(trifluoromethyl)quinoline
• 4-CHLORO-2-TRICHLOROMETHYL-8-TRIFLUOROMETHYLQUINOLINE
• 4-Chloro-2-trichloromethyl-8-trifluoromethyl-quinoline
• QU032
• 91991-76-3
• 4-Chloro-2-trichloromethyl-8-(trifluoromethyl)quinoline
• CS-0458000
• MFCD02179716
• 4-Chloro-2-trichloromethyl-8-trifluoromethyl-quinoline, AldrichCPR
• LJQTYYBJSXXNTO-UHFFFAOYSA-N
• FT-0618048
• DTXSID70575957
• SCHEMBL9493489
• AB11421

• MDL： MFCD02179716
• Inchi： 1S/C11H4Cl4F3N/c12-7-4-8(10(13,14)15)19-9-5(7)2-1-3-6(9)11(16,17)18/h1-4H
• InChI Key： LJQTYYBJSXXNTO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(Cl)(Cl)Cl)N=C2C(C(F)(F)F)=CC=CC2=1

Computed Properties

• Exact Mass: 346.90500
• Monoisotopic Mass: 346.904994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 5.73370

4-Chloro-2-trichloromethyl-8-trifluoromethyl-quinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-Chloro-2-trichloromethyl-8-trifluoromethyl-quinoline

4-Chloro-2-trichloromethyl-8-trifluoromethyl-quinoline (CAS No. 91991-76-3)

The compound 4-Chloro-2-trichloromethyl-8-trifluoromethyl-quinoline (CAS No. 91991-76-3) is a highly specialized organic molecule belonging to the quinoline family. Quinolines are a class of heterocyclic aromatic compounds that have been extensively studied due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The specific structure of this compound, with its chlorine and trifluoromethyl substituents, makes it particularly interesting for researchers exploring the relationship between molecular structure and biological activity.

4-Chloro-2-trichloromethyl-8-trifluoromethyl-quinoline is characterized by its unique substitution pattern. The quinoline core consists of a benzene ring fused with a pyridine ring, providing a rigid aromatic system. The presence of chlorine atoms at the 4-position and trichloromethyl group at the 2-position introduces significant electron-withdrawing effects, which can influence the compound's reactivity and stability. Additionally, the trifluoromethyl group at the 8-position further enhances the molecule's electronic properties, making it a promising candidate for various chemical transformations.

Recent studies have highlighted the potential of 4-Chloro-2-trichloromethyl-8-trifluoromethyl-quinoline in the field of medicinal chemistry. Researchers have investigated its ability to act as a precursor for bioactive molecules, particularly in the development of antiviral and anticancer agents. The compound's structural features allow for easy functionalization, enabling the creation of derivatives with enhanced pharmacokinetic profiles and improved therapeutic efficacy.

In terms of synthesis, 4-Chloro-2-trichloromethyl-8-trifluoromethyl-quinoline can be prepared through a variety of methods, including Friedländer-type quinoline syntheses and modern organocatalytic approaches. These methods often involve the use of readily available starting materials and mild reaction conditions, making the synthesis process both efficient and scalable. The incorporation of fluorine atoms into the molecule has also been explored as a strategy to improve its bioavailability and reduce toxicity.

The application of 4-Chloro-2-trichloromethyl-8-trifluoromethyl-quinoline extends beyond medicinal chemistry. Its unique electronic properties make it an attractive candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in materials science have demonstrated that quinoline derivatives can serve as effective charge transport layers due to their high electron mobility and thermal stability.

From an environmental perspective, 4-Chloro-2-trichloromethyl-8-trifluoromethyl-quionline has been subjected to rigorous testing to assess its biodegradability and potential environmental impact. Studies indicate that while the compound exhibits moderate persistence in certain environments, its degradation pathways are well-defined, providing insights into strategies for minimizing its ecological footprint.

In conclusion, 4-Chloro-2-trichloromethyl-8-trifluoromethyl-quionline (CAS No. 91991-76-3) is a versatile compound with significant potential across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as a valuable tool for researchers seeking innovative solutions in pharmaceuticals, agrochemicals, and materials science.